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An objective review of the available scientific literature on the performance of Sucralox and

generic sucralfate in the management of equine gastric ulcer syndrome (EGUS).

This guide provides a detailed comparison of Sucralox, a proprietary nutritional supplement

containing sucralfate, and generic sucralfate formulations for use in horses. The analysis is

based on published experimental data, focusing on efficacy, mechanism of action, and the

experimental protocols utilized in key studies. This information is intended for researchers,

scientists, and drug development professionals in the equine health sector.

Mechanism of Action: Sucralfate
Sucralfate is a sucrose sulfate-aluminum complex that acts locally on the gastric mucosa. Its

primary mechanism of action involves the formation of a protective barrier at the ulcer site,

shielding it from the damaging effects of gastric acid, pepsin, and bile salts.[1][2] In the acidic

environment of the stomach, sucralfate polymerizes to form a viscous, sticky gel that adheres

to ulcer craters for several hours.[3]

Beyond its physical barrier function, sucralfate is believed to have several cytoprotective

effects:

Stimulation of Prostaglandin Synthesis: It increases the local production of prostaglandins,

which play a crucial role in maintaining mucosal blood flow and stimulating the secretion of

mucus and bicarbonate.[3]
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Increased Mucus and Bicarbonate Secretion: By enhancing the secretion of these protective

factors, sucralfate strengthens the gastric mucosal defense.

Stimulation of Epidermal Growth Factor (EGF): Sucralfate can bind to and concentrate EGF

at the ulcer site, promoting tissue repair and ulcer healing.

Enhanced Blood Flow: It has been shown to increase mucosal blood flow, which is vital for

tissue regeneration.[4]
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Caption: Sucralfate's multifaceted mechanism of action.
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Performance Data: Sucralox vs. Generic Sucralfate
Direct comparative clinical trials between Sucralox and generic sucralfate in horses are not

readily available in the published scientific literature. Therefore, this analysis presents data

from separate studies on each product. It is crucial to note that this constitutes an indirect

comparison, and differences in study design, horse populations, and ulcer induction methods

may influence the results.

Sucralox: Experimental Data
A study conducted by Kentucky Equine Research investigated the effects of Sucralox on

gastric pH and ulcer severity in Thoroughbred horses.

Table 1: Effect of Sucralox on Gastric pH in Horses on an Ulcerogenic Diet

Treatment Group
Pre-treatment
Gastric pH (Mean)

Post-treatment
Gastric pH (Mean
at 2, 4, 6, 8 hours)

Statistical
Significance

Sucralox (100g BID) Not Reported
Significantly higher

than control
p < 0.05

Control Not Reported
Lower than Sucralox

group
-

Data sourced from a study by Kentucky Equine Research.[3]

Table 2: Effect of Sucralox on Gastric Ulcer Scores in Thoroughbred Racehorses

Treatment Group
Mean Ulcer Score
(Week 0)

Mean Ulcer Score
(Week 9)

Statistical
Significance

Sucralox (100g BID) Not Reported
Significantly lower

than Week 0
p < 0.05

Data sourced from a study by Kentucky Equine Research.[3]
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Generic Sucralfate: Experimental Data
Data for generic sucralfate is often presented in studies comparing its efficacy to other anti-

ulcer medications, such as omeprazole.

Table 3: Comparative Efficacy of Generic Sucralfate and Omeprazole in a Fasting/NSAID

Model

Treatment Group
Median Post-Treatment
Equine Glandular Gastric
Disease (EGGD) Score

Median Post-Treatment
Equine Squamous Gastric
Disease (ESGD) Score

Sucralfate (20 mg/kg PO q8h) 3 (IQR 2.25, 3) 4 (IQR 3, 4)

Omeprazole (1 mg/kg PO

q24h)
1 (IQR 1, 1) 2 (IQR 2, 3)

Data from a study on the prophylactic use of sucralfate and omeprazole.

Table 4: Healing Rates of Equine Glandular Gastric Disease (EGGD) with Combination

Therapy

Treatment Regimen Healing Rate

Omeprazole (4 mg/kg SID) + Sucralfate (12

mg/kg BID)
20%

Misoprostol (5 µg/kg BID) 72%

Data from a study comparing misoprostol to a combination of omeprazole and sucralfate.[5]

Experimental Protocols
A standardized experimental workflow is essential for the evaluation of anti-ulcer medications in

horses.
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General Experimental Workflow for Equine Gastric Ulcer
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Caption: A typical experimental workflow for equine gastric ulcer studies.

Kentucky Equine Research Sucralox Study Protocol
Study 1: Gastric pH

Subjects: Five ulcer-free adult Thoroughbred geldings.

Method: Horses were fed an ulcerogenic diet and administered oral phenylbutazone (1g

every 24 hours). The treatment group received 100g of Sucralox twice a day. Gastric fluid

was collected before treatment and at 2, 4, 6, and 8 hours post-treatment on day 11.

Gastric fluid pH was measured immediately.[3]

Study 2: Ulcer Severity

Subjects: Thoroughbred racehorses in normal training.

Method: The treatment group was fed 100g of Sucralox twice a day without any other

ulcer medication. Gastroscopy was performed at week 0 and week 9 to assess ulcer

scores.[3]

Generic Sucralfate and Omeprazole Prophylaxis Study
Protocol

Subjects: Fourteen healthy horses.

Method: A randomized crossover design was used. Horses underwent a feed-fast/NSAID

(flunixin meglumine) protocol. In one arm of the study, horses received sucralfate (20 mg/kg

PO q8h). In the other arm, they received omeprazole (1 mg/kg PO q24h). There was an 8-

week washout period between treatments. Gastroscopy was performed to assess ulcer

scores.

Misoprostol vs. Omeprazole-Sucralfate Combination
Study Protocol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15191362?utm_src=pdf-body-img
https://www.benchchem.com/product/b15191362?utm_src=pdf-body
https://www.benchchem.com/product/b15191362?utm_src=pdf-body
https://ker.com/digestive-health/sucralox/
https://www.benchchem.com/product/b15191362?utm_src=pdf-body
https://ker.com/digestive-health/sucralox/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subjects: Sixty-three sports horses with grade >1/4 glandular disease.

Method: This was a prospective, clinical study. Horses were allocated to one of two

treatment groups. One group received misoprostol (5 µg/kg per os BID). The other group

received a combination of omeprazole (4 mg/kg enteric-coated per os SID) and sucralfate

(12 mg/kg per os BID). Gastroscopy was repeated at 28-35 days.[5]

Conclusion
The available evidence suggests that sucralfate, the active ingredient in Sucralox, has a well-

established mechanism of action that promotes the healing of gastric ulcers. The proprietary

formulation, Sucralox, has been shown in a manufacturer-sponsored study to increase gastric

pH and reduce ulcer scores in horses.

Generic sucralfate is commonly used in equine practice, often in combination with acid-

suppressing medications like omeprazole, particularly for glandular ulcers.[1] However, one

study indicated that sucralfate monotherapy was less effective than omeprazole in preventing

gastric lesions in a fasting/NSAID model. Furthermore, a combination of omeprazole and

sucralfate was found to be less effective than misoprostol for the treatment of equine glandular

gastric disease in another study.[5]

Due to the lack of direct comparative studies, a definitive conclusion on the superiority of

Sucralox versus generic sucralfate cannot be made. Sucralox contains additional ingredients,

such as an antacid, which may contribute to its observed effects on gastric pH.[3] Future

research employing head-to-head clinical trials is warranted to provide a direct comparison of

the efficacy, bioavailability, and adhesion properties of these two formulations in the equine

model. Researchers should consider the specific ulcer type (squamous vs. glandular) and the

overall management of the horse when designing such studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://madbarn.com/sucralfate-for-horses-with-ulcers/
https://madbarn.com/research-topics/sucralfate/
https://ker.com/digestive-health/sucralox/
https://www.researchgate.net/publication/331376754_Misoprostol_is_superior_to_combined_omeprazole-sucralfate_for_the_treatment_of_equine_gastric_glandular_disease
https://pubmed.ncbi.nlm.nih.gov/30809869/
https://pubmed.ncbi.nlm.nih.gov/30809869/
https://www.benchchem.com/product/b15191362#sucralox-vs-generic-sucralfate-a-comparative-analysis-in-horses
https://www.benchchem.com/product/b15191362#sucralox-vs-generic-sucralfate-a-comparative-analysis-in-horses
https://www.benchchem.com/product/b15191362#sucralox-vs-generic-sucralfate-a-comparative-analysis-in-horses
https://www.benchchem.com/product/b15191362#sucralox-vs-generic-sucralfate-a-comparative-analysis-in-horses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15191362?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

